Cas no 868662-64-0 (2-(trifluoromethyl)quinoline-6-carbonitrile)

2-(trifluoromethyl)quinoline-6-carbonitrile structure
868662-64-0 structure
Product Name:2-(trifluoromethyl)quinoline-6-carbonitrile
CAS No:868662-64-0
MF:C11H5F3N2
MW:222.166012525558
CID:1856881
PubChem ID:11715530
Update Time:2025-04-21

2-(trifluoromethyl)quinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(trifluoromethyl)quinoline-6-carbonitrile
    • 2-Trifluoromethylquinoline-6-carbonitrile
    • LogP
    • 2‐TRIFLUOROMETHYLQUINOLINE‐6‐CARBONITRILE
    • 868662-64-0
    • AKOS015945132
    • T50041
    • DTXSID80471052
    • PRWOBMOPXURCSM-UHFFFAOYSA-N
    • Inchi: 1S/C11H5F3N2/c12-11(13,14)10-4-2-8-5-7(6-15)1-3-9(8)16-10/h1-5H
    • InChI Key: PRWOBMOPXURCSM-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C2C=C(C#N)C=CC2=N1)(F)F

Computed Properties

  • Exact Mass: 222.04048265Da
  • Monoisotopic Mass: 222.04048265Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Density: 1.396
  • Boiling Point: 306.195°C at 760 mmHg
  • Flash Point: 138.982°C
  • Refractive Index: 1.563
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd